Cas no 2034464-17-8 (5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide)
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)isoxazole-3-carboxamide
- 5-methyl-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-1,2-oxazole-3-carboxamide
- 5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide
-
- Inchi: 1S/C15H16N4O3/c1-10-5-13(18-22-10)15(21)17-8-11-6-12(9-16-7-11)19-4-2-3-14(19)20/h5-7,9H,2-4,8H2,1H3,(H,17,21)
- InChI Key: HXLCDPAFKKSVAI-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C1C=NC=C(CNC(C2C=C(C)ON=2)=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 431
- XLogP3: 0.2
- Topological Polar Surface Area: 88.3
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6562-1739-2μmol |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-5μmol |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-10μmol |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-20μmol |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-1mg |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-2mg |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-3mg |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-4mg |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-5mg |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6562-1739-10mg |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide |
2034464-17-8 | 10mg |
$118.5 | 2023-09-08 |
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide
Introduction to 5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide (CAS No. 2034464-17-8)
5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide (CAS No. 2034464-17-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a pyrrolidine ring and a pyridine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.
The structure of 5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide is composed of a central 1,2-oxazole core, which is substituted with a methyl group at the 5-position. The amide linkage connects the oxazole ring to a pyridine ring, which is further functionalized with a 2-oxopyrrolidine moiety. This intricate structure provides the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological interactions.
Recent research has focused on the pharmacological properties of 5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are crucial for the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, such as TNF-alpha and IL-6.
In addition to its anti-inflammatory properties, 5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide has been found to possess neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and protect neurons from damage caused by ischemia and neurotoxic agents. These findings suggest that it may have potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The mechanism of action of 5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its interaction with specific receptors or enzymes involved in inflammation and oxidative stress. For example, it may modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor that regulates the expression of pro-inflammatory genes.
Another area of interest is the pharmacokinetic profile of 5-methyl-N-{[5-(2-oxypryolidinyl)pyridine]methyl}-1,2-thiazolecarboxamide. Preliminary studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. These properties make it an attractive candidate for further preclinical and clinical evaluation.
The synthesis of 5-methyl-N-{[5-(2-oxypryolidinyl)pyridine]methyl}-1,2-thiazolecarboxamide has been optimized using modern synthetic techniques. The process involves several steps, including the formation of the oxazole ring, the introduction of the pyridine moiety, and the final coupling reaction to form the amide linkage. The synthetic route is designed to be efficient and scalable, making it suitable for large-scale production if needed.
In terms of safety, initial toxicological studies have indicated that 5-methyl-N-{[5-(2-oxypryolidinyl)pyridine]methyl}-1,2-thiazolecarboxamide has a low toxicity profile at therapeutic doses. However, further extensive safety evaluations are required to ensure its safety in humans before it can be advanced to clinical trials.
The future prospects for 5-methyl-N-{[5-(2-oxypryolidinyl)pyridine]methyl}-1,2-thiazolecarboxamide are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. Additionally, efforts are being made to develop novel formulations and delivery systems that can enhance its therapeutic efficacy and reduce potential side effects.
In conclusion, 5-methyl-N-{[5-(2-oxypryolidinyl)pyridine]methyl}-1,2-thiazolecarboxamide (CAS No. 2034464-17-8) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.
2034464-17-8 (5-methyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)